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Compound of Interest

Compound Name: WAY-299765

Cat. No.: B3210328 Get Quote

An In-depth Examination of the Chemical Properties, Structure, and Biological Context of WAY-
299765 for Researchers, Scientists, and Drug Development Professionals.

Disclaimer: Publicly available scientific literature lacks specific biological data, experimental

protocols, and defined signaling pathways for the compound designated as WAY-299765. This

guide provides a comprehensive summary of its chemical properties and structure,

supplemented with a broader overview of the synthesis and potential biological activities of the

3-(thiazolyl)coumarin class of molecules to which it belongs. The experimental methodologies

and signaling pathways depicted are generalized from research on similar compounds and

should be considered illustrative rather than specific to WAY-299765.

Core Chemical Properties and Structure
WAY-299765, identified by the CAS number 106578-02-3, is a heterocyclic compound with the

systematic IUPAC name 3-(2-methyl-1,3-thiazol-4-yl)chromen-2-one. Initial commercial listings

for this compound have presented conflicting structural information; however, definitive data

from chemical databases such as PubChem confirms its identity as a coumarin derivative

featuring a methylthiazole substituent at the 3-position.

The key chemical and physical properties of WAY-299765 are summarized in the table below.
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Property Value Source

CAS Number 106578-02-3 PubChem

Molecular Formula C₁₃H₉NO₂S PubChem

Molecular Weight 243.28 g/mol PubChem

IUPAC Name
3-(2-methyl-1,3-thiazol-4-

yl)chromen-2-one
PubChem

Canonical SMILES
CC1=NC(=CS1)C2=CC3=CC=

CC=C3OC2=O
PubChem

InChIKey
XVGKZNSQFDIWRA-

UHFFFAOYSA-N
PubChem

Synthesis and Characterization
While a specific synthesis protocol for WAY-299765 is not detailed in published literature, the

synthesis of 3-(thiazolyl)coumarin derivatives is well-documented. A common synthetic route

involves the Knoevenagel condensation of a salicylaldehyde derivative with an active

methylene compound, followed by the introduction of the thiazole ring.

A generalized synthetic scheme for compounds of this class is presented below. The synthesis

of the specific precursor, 3-acetyl-chromen-2-one, can be achieved by reacting salicylaldehyde

with ethyl acetoacetate. This intermediate can then be brominated to yield 3-(bromoacetyl)-

chromen-2-one, which upon reaction with a thioamide (in this case, thioacetamide) would

cyclize to form the desired 3-(2-methyl-1,3-thiazol-4-yl)chromen-2-one.
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Step 1: Coumarin Ring Formation

Step 2: Bromination

Step 3: Thiazole Ring Formation

Salicylaldehyde

3-acetyl-chromen-2-onePiperidine

Ethyl acetoacetate

3-(bromoacetyl)-chromen-2-one3-acetyl-chromen-2-one
Br2

Thioacetamide

3-(2-methyl-1,3-thiazol-4-yl)
chromen-2-one

3-(bromoacetyl)-chromen-2-one

Click to download full resolution via product page

A generalized synthetic pathway for 3-(thiazolyl)coumarins.

Characterization of the final product would typically involve standard analytical techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared

(FTIR) spectroscopy, and mass spectrometry to confirm the structure and purity.

Potential Biological Activities and Signaling
Pathways
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The coumarin-thiazole scaffold is a recognized "privileged structure" in medicinal chemistry,

with derivatives exhibiting a wide array of biological activities. While no specific activity has

been reported for WAY-299765, compounds with this core structure have been investigated for

their potential as:

Anticancer Agents: Many coumarin-thiazole derivatives have been shown to possess

cytotoxic activity against various cancer cell lines.[1][2] The proposed mechanisms of action

often involve the inhibition of protein kinases or other enzymes crucial for cancer cell

proliferation and survival.

Enzyme Inhibitors: This class of compounds has been explored as inhibitors of various

enzymes, including α-glucosidase, which is relevant to diabetes management, and histone

deacetylases (HDACs), which are targets in cancer and other diseases.[3][4]

Anti-inflammatory Agents: Some 3-(thiazolyl)coumarins have demonstrated anti-

inflammatory properties, potentially through the modulation of inflammatory signaling

pathways.[5]

Antimicrobial Agents: The coumarin-thiazole core is also found in compounds with activity

against various bacterial and fungal strains.[6][7]

Given the reported activities of analogous compounds, a hypothetical signaling pathway that a

molecule like WAY-299765 could potentially modulate is a generic receptor tyrosine kinase

(RTK) pathway, which is often dysregulated in cancer.
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Illustrative inhibition of a receptor tyrosine kinase pathway.

It is critical to reiterate that this represents a potential mechanism based on the broader class

of coumarin-thiazole derivatives and has not been experimentally validated for WAY-299765.

Experimental Protocols Overview
Detailed experimental protocols for WAY-299765 are not available. However, based on the

investigation of similar compounds, a general workflow for assessing biological activity would

likely involve the following stages:
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Phase 1: Synthesis & Characterization

Phase 2: In Vitro Screening

Phase 3: Mechanism of Action Studies

Synthesis

Purification

Structural Verification
(NMR, MS, FTIR)

Target Cell Line Culture

Compound Treatment
(Dose-Response)

Cytotoxicity Assay
(e.g., MTT, LDH)

Enzyme Inhibition Assay
(if applicable)

Western Blot
(Protein Expression)

qPCR
(Gene Expression)

Cell Cycle Analysis
(Flow Cytometry)

Apoptosis Assay
(e.g., Annexin V)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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